Cas no 2600727-55-5 (5-TAMRA-PEG3-amine)

• Product Name: 5-TAMRA-PEG3-amine
• CAS No: 2600727-55-5
• MF: C₃₃H₄₀N₄O₇
• MW: 604.693308830261
• CID: 6396708
• Update Time: 2025-06-08

5-TAMRA-PEG3-amine Chemical and Physical Properties

Names and Identifiers

• 5-TAMRA-PEG3-amine

• Inchi： 1S/C33H40N4O7/c1-36(2)23-6-9-26-29(20-23)44-30-21-24(37(3)4)7-10-27(30)31(26)25-8-5-22(19-28(25)33(39)40)32(38)35-12-14-42-16-18-43-17-15-41-13-11-34/h5-10,19-21H,11-18,34H2,1-4H3,(H-,35,38,39,40)
• InChI Key： ZQXKLYUHLMETDG-UHFFFAOYSA-N
• SMILES： C(C1C=C(C(=O)NCCOCCOCCOCCN)C=CC=1C1=C2C=CC(N(C)C)=CC2=[O+]C2C=C(N(C)C)C=CC1=2)(=O)[O-]

Additional information on 5-TAMRA-PEG3-amine

5-TAMRA-PEG3-amine (CAS No. 2600727-55-5): A Versatile Fluorescent Labeling Reagent for Biomedical Research

In the rapidly evolving field of biomedical research, fluorescent labeling reagents like 5-TAMRA-PEG3-amine (CAS No. 2600727-55-5) have become indispensable tools. This compound, featuring a TAMRA (carboxytetramethylrhodamine) fluorophore conjugated to a PEG3 (triethylene glycol) spacer and an amine group, offers exceptional versatility in applications ranging from bioimaging to probe synthesis. Its unique structure ensures high solubility, minimal steric hindrance, and excellent photostability, making it a preferred choice for researchers exploring cell signaling pathways, protein-protein interactions, and drug delivery systems.

The growing demand for 5-TAMRA-PEG3-amine is closely tied to advancements in targeted therapy and precision medicine. With the rise of CRISPR-Cas9 gene editing and nanoparticle-based therapeutics, researchers increasingly rely on fluorescent tags to track molecular dynamics in real time. This compound’s amine-reactive group allows facile conjugation to peptides, antibodies, and oligonucleotides, enabling applications in flow cytometry, confocal microscopy, and FRET assays. Its emission wavelength (~560 nm) is ideal for multiplexing with other fluorophores, addressing the need for high-content screening in drug discovery.

From an SEO perspective, 5-TAMRA-PEG3-amine aligns with trending queries like "fluorescent probes for live-cell imaging" and "PEGylated dyes for bioconjugation." Researchers often search for "TAMRA amine derivatives" or "CAS 2600727-55-5 solubility," reflecting practical concerns about reagent performance. The PEG3 spacer in this compound also addresses common challenges like hydrophobicity and non-specific binding, topics frequently discussed in forums on bioconjugation techniques.

Quality control is another critical aspect. Reputable suppliers provide 5-TAMRA-PEG3-amine with rigorous HPLC and MS validation, ensuring >95% purity for sensitive experiments. Storage conditions (-20°C, desiccated) and shelf-life data are often highlighted in product documentation, catering to user queries like "stability of TAMRA-PEG3-amine in aqueous buffers." Additionally, the compound’s compatibility with click chemistry (e.g., azide-alkyne cycloaddition) expands its utility in proteomics and glycobiology studies.

In summary, 5-TAMRA-PEG3-amine (CAS No. 2600727-55-5) exemplifies innovation in fluorescent labeling, bridging gaps between chemical synthesis and biological discovery. Its adaptability to cutting-edge research trends—such as single-molecule imaging and theranostic nanoparticles—ensures its relevance in answering today’s scientific questions while anticipating tomorrow’s challenges.